Cas no 444003-00-3 (1-(5-Amino-2-ethylphenyl)-2-Pyrrolidinone)

• Product Name: 1-(5-Amino-2-ethylphenyl)-2-Pyrrolidinone
• CAS No: 444003-00-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1019950
• Update Time: 2023-08-02

1-(5-Amino-2-ethylphenyl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(5-amino-2-ethylphenyl)-(9CI)
• 1-(5-amino-2-ethylphenyl)-2-Pyrrolidinone
• 1-(5-Amino-2-ethylphenyl)-2-Pyrrolidinone

• Inchi： 1S/C12H16N2O/c1-2-9-5-6-10(13)8-11(9)14-7-3-4-12(14)15/h5-6,8H,2-4,7,13H2,1H3
• InChI Key： RCPNORZLZQKCQK-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CC=1CC)N

Computed Properties

• Exact Mass: 204.126
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3